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Compound of Interest

Compound Name: C16-18:1 PC

Cat. No.: B3044089

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and
characterization of C16-18:1 Phosphatidylcholine (PC). The term "C16-18:1 PC" typically refers
to phosphatidylcholine species containing one 16-carbon saturated fatty acid and one 18-
carbon monounsaturated fatty acid. The most common and physiologically relevant isomer is 1-
palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (POPC), which will be the primary focus. This
document will also briefly discuss other structural isomers, including ether-linked variants, and
detail the analytical methodologies used for their identification and characterization.

Core Chemical Structure and Nomenclature

Phosphatidylcholines (PCs) are a class of phospholipids that are major components of
eukaryotic cell membranes.[1][2] The core structure consists of a polar phosphocholine head
group attached to a glycerol backbone. Two fatty acid chains are ester-linked to the sn-1 and
sn-2 positions of the glycerol, or in some cases, linked by an ether or vinyl-ether bond.[2][3]

The nomenclature can be specified in several ways:

e Sum Composition: e.g., PC(34:1), which indicates a phosphatidylcholine with a total of 34
carbon atoms and one double bond across both fatty acyl chains. This notation is common in
lipidomics but lacks positional or linkage information.[4]
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e Specific Acyl Chains: e.g., PC(16:0/18:1), which specifies a palmitoyl group (16 carbons, O
double bonds) and an oleoyl group (18 carbons, 1 double bond) are attached to the glycerol
backbone. The slash "/" indicates the specific sn-1 and sn-2 positions.[5][6]

o Ether Linkages: Ether-linked PCs are denoted with an "O-" for an alkyl (ether) bond or "P-"
for a plasmalogen (vinyl-ether) bond. For example, PC(0-16:0/18:1) is 1-O-hexadecyl-2-
oleoyl-sn-glycero-3-phosphocholine.[2][ 7]

The general structure of a phosphatidylcholine is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Characterization of
C16-18:1 Phosphatidylcholine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3044089#characterization-of-c16-18-1-pc-chemical-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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